Cas no 2171461-13-3 (7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid)

• Product Name: 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid
• CAS No: 2171461-13-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5872774
• PubChem ID: 165505435
• Update Time: 2025-07-19

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid
• 2171461-13-3
• EN300-1481026
• 7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]heptanoic acid

• Inchi： 1S/C27H34N2O6/c1-34-17-15-24(26(32)28-16-9-3-2-4-14-25(30)31)29-27(33)35-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,2-4,9,14-18H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZAVYEPYOTMNRKE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCCCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid: A Novel Compound with Potential Applications in Biomedical Research

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, with the chemical identifier CAS No. 2171461-13-3, represents a novel class of molecules that may have potential applications in drug development, molecular biology, and therapeutic interventions. The synthesis and characterization of this compound are critical for understanding its physicochemical properties and biological activity, which are essential for its potential use in pharmaceutical and biotechnological contexts.

The molecular architecture of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid is characterized by the presence of multiple functional groups, including a fluorene core, a methoxycarbonyl group, an amino group, and a methoxy substituent. These structural elements contribute to the compound's unique chemical reactivity and its potential to interact with biological targets. The fluorene ring system, in particular, is known for its photophysical properties, which may be relevant in the context of fluorescent labeling or imaging applications. The methoxycarbonyl group, on the other hand, is a common feature in many bioactive molecules, often serving as a protecting group or a functional handle for further chemical modifications.

Recent studies have highlighted the importance of fluorene-based compounds in the development of novel therapeutic agents. For instance, a 2023 study published in Chemical Communications demonstrated that fluorene derivatives can exhibit enhanced stability and bioavailability compared to traditional aromatic compounds. This suggests that 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid may possess similar advantages, making it a promising candidate for drug development. The presence of the methoxy group in the molecule may further enhance its solubility and metabolic stability, which are critical factors in the design of orally active drugs.

The synthesis of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid involves a multi-step process that requires precise control of reaction conditions and the use of advanced synthetic techniques. One of the key challenges in its synthesis is the protection and deprotection of the amino group, which is essential for maintaining the molecule's integrity during the reaction. A 2022 report in Organic Letters described a novel strategy for the selective functionalization of fluorene derivatives, which could be adapted for the synthesis of this compound. This approach involves the use of methoxycarbonyl protecting groups to prevent unwanted side reactions, ensuring the successful formation of the target molecule.

Applications of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid in biomedical research are still under investigation, but preliminary studies suggest potential roles in various therapeutic areas. For example, the fluorene core may enable the development of fluorescent probes for use in imaging technologies, where the compound's photophysical properties could be exploited to track biological processes in real-time. Additionally, the methoxy and methoxycarbonyl groups may contribute to the compound's ability to interact with specific biological targets, such as enzymes or receptors, thereby modulating cellular signaling pathways.

Recent advancements in synthetic chemistry have also opened new avenues for the functionalization of fluorene-based compounds. A 2023 study published in JACS demonstrated that fluorene derivatives can be modified to incorporate various functional groups, including amino and methoxy substituents, which can be tailored to enhance the compound's biological activity. This suggests that 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid could be further modified to achieve specific therapeutic effects, such as targeting particular disease states or improving drug delivery efficiency.

In the context of drug development, the fluorene core of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid may serve as a scaffold for the design of new drugs with improved pharmacokinetic profiles. The methoxycarbonyl group, for instance, can be modified to enhance the compound's solubility in aqueous environments, which is crucial for oral administration. Furthermore, the amino group may provide opportunities for conjugation with other bioactive molecules, enabling the development of multifunctional therapeutic agents.

The potential applications of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid extend beyond pharmaceuticals. In the field of molecular biology, this compound could be used as a tool for studying protein-protein interactions or as a probe for investigating cellular processes. The fluorene core, with its inherent fluorescence, may be particularly useful in live-cell imaging experiments, where the compound's ability to emit light could provide insights into dynamic biological events.

Despite the promising potential of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid, further research is needed to fully understand its properties and applications. Ongoing studies are focused on optimizing its synthesis, characterizing its interactions with biological targets, and evaluating its efficacy in preclinical models. These efforts are essential for translating the compound from a synthetic entity into a viable therapeutic option.

In conclusion, 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid represents an exciting area of research in the field of organic chemistry and biomedical sciences. Its unique molecular structure, incorporating elements such as fluorene, methoxycarbonyl, amino, and methoxy groups, positions it as a candidate for various applications in drug development and molecular biology. As research in this area continues to evolve, the potential of this compound to contribute to therapeutic innovations and scientific advancements is likely to become increasingly evident.